Cas no 2142137-37-7 (6-cyclopropoxypyridine-2,3-diamine)

• Product Name: 6-cyclopropoxypyridine-2,3-diamine
• CAS No: 2142137-37-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 6109088
• PubChem ID: 165532627
• Update Time: 2025-05-20

6-cyclopropoxypyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropoxypyridine-2,3-diamine
• 2142137-37-7
• EN300-1295447

• Inchi： 1S/C8H11N3O/c9-6-3-4-7(11-8(6)10)12-5-1-2-5/h3-5H,1-2,9H2,(H2,10,11)
• InChI Key： WJIKJSORIDAHNP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(N)N=1)N)C1CC1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2Ų

Additional information on 6-cyclopropoxypyridine-2,3-diamine

6-Cyclopropoxypyridine-2,3-Diamine: A Comprehensive Overview

The compound with CAS No. 2142137-37-7, commonly referred to as 6-cyclopropoxypyridine-2,3-diamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyridine ring with cyclopropane and diamine functionalities. The cyclopropoxy group attached to the pyridine ring introduces intriguing electronic and steric effects, making this compound a valuable building block in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of 6-cyclopropoxypyridine-2,3-diamine in the development of coordination polymers and metal-organic frameworks (MOFs). The presence of the diamine functionality allows for strong coordination with metal ions, enabling the construction of porous materials with applications in gas storage, catalysis, and sensing. For instance, researchers have demonstrated that incorporating this compound into MOFs can significantly enhance their adsorption capacities for gases such as CO₂ and CH₄. This makes 6-cyclopropoxypyridine-2,3-diamine a promising candidate for addressing environmental challenges related to greenhouse gas mitigation.

Beyond its role in materials science, 6-cyclopropoxypyridine-2,3-diamine has also shown potential in medicinal chemistry. The compound's ability to act as a ligand in metal complexes has been explored for its anti-cancer properties. Recent findings suggest that certain derivatives of this compound can selectively target cancer cells by disrupting their metabolic pathways. This opens up new avenues for the development of targeted therapies with reduced side effects compared to conventional chemotherapeutic agents.

The synthesis of 6-cyclopropoxypyridine-2,3-diamine involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by the introduction of the cyclopropane group. Researchers have optimized this process to achieve high yields and purity levels, ensuring its scalability for industrial applications. The use of green chemistry principles in its synthesis further enhances its appeal as an environmentally friendly building block.

One of the key advantages of 6-cyclopropoxypyridine-2,3-diamine lies in its versatility. Its ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and cross-coupling reactions, makes it a valuable intermediate in organic synthesis. For example, it can be used to prepare heterocyclic compounds with complex architectures that are otherwise challenging to synthesize using traditional methods.

From a structural standpoint, the cyclopropane ring introduces unique strain and rigidity into the molecule, which can influence its reactivity and stability. This has been exploited in studies examining its photochemical properties. Recent experiments have shown that derivatives of this compound exhibit strong fluorescence under UV light, making them suitable candidates for applications in optoelectronics and biosensing.

In conclusion, 6-cyclopropoxypyridine-2,3-diamine is a versatile and multifaceted compound with significant potential across diverse fields. Its ability to serve as a building block for advanced materials and bioactive molecules positions it as a key player in modern chemical research. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in science and technology.